Cas no 1396794-39-0 (2-(2,4-dichlorophenoxy)-1-3-(5-methyl-1H-1,3-benzodiazol-2-yl)azetidin-1-ylethan-1-one)

• Product Name: 2-(2,4-dichlorophenoxy)-1-3-(5-methyl-1H-1,3-benzodiazol-2-yl)azetidin-1-ylethan-1-one
• CAS No: 1396794-39-0
• MF: C₁₉H₁₇Cl₂N₃O₂
• MW: 390.263182401657
• CID: 6268073
• PubChem ID: 71783779
• Update Time: 2025-10-30

2-(2,4-dichlorophenoxy)-1-3-(5-methyl-1H-1,3-benzodiazol-2-yl)azetidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-1-3-(5-methyl-1H-1,3-benzodiazol-2-yl)azetidin-1-ylethan-1-one
• 2-(2,4-dichlorophenoxy)-1-[3-(5-methyl-1H-1,3-benzodiazol-2-yl)azetidin-1-yl]ethan-1-one
• 2-(2,4-dichlorophenoxy)-1-[3-(6-methyl-1H-benzimidazol-2-yl)azetidin-1-yl]ethanone
• F6037-0492
• 1396794-39-0
• AKOS024529958
• 2-(2,4-dichlorophenoxy)-1-(3-(5-methyl-1H-benzo[d]imidazol-2-yl)azetidin-1-yl)ethanone
• VU0530227-1

• Inchi： 1S/C19H17Cl2N3O2/c1-11-2-4-15-16(6-11)23-19(22-15)12-8-24(9-12)18(25)10-26-17-5-3-13(20)7-14(17)21/h2-7,12H,8-10H2,1H3,(H,22,23)
• InChI Key： CSLSVQCNTAYYJX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(N1CC(C2=NC3C=CC(C)=CC=3N2)C1)=O)Cl

Computed Properties

• Exact Mass: 389.0697822g/mol
• Monoisotopic Mass: 389.0697822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 58.2Ų

Additional information on 2-(2,4-dichlorophenoxy)-1-3-(5-methyl-1H-1,3-benzodiazol-2-yl)azetidin-1-ylethan-1-one

Comprehensive Analysis of 2-(2,4-dichlorophenoxy)-1-3-(5-methyl-1H-1,3-benzodiazol-2-yl)azetidin-1-ylethan-1-one (CAS No. 1396794-39-0)

The compound 2-(2,4-dichlorophenoxy)-1-3-(5-methyl-1H-1,3-benzodiazol-2-yl)azetidin-1-ylethan-1-one (CAS No. 1396794-39-0) is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and agrochemical research. Its unique structural features, including the azetidine ring and benzodiazolyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.

One of the most frequently searched questions about this compound revolves around its synthesis and mechanism of action. The presence of the 2,4-dichlorophenoxy group suggests potential herbicidal or pesticidal properties, aligning with current trends in sustainable agriculture. Users often inquire about its environmental impact and degradation pathways, reflecting the growing demand for eco-friendly solutions. Additionally, the 5-methyl-1H-1,3-benzodiazol-2-yl fragment is a topic of interest for its role in enhancing the compound's binding affinity to enzymes or receptors.

From a pharmaceutical perspective, the azetidin-1-yl core is a key structural element in many drug candidates, particularly those targeting inflammatory diseases and cancer. This has led to increased searches for its biological activity and toxicity profile. The compound's CAS No. 1396794-39-0 is often used as a reference in patent literature, highlighting its commercial and academic relevance. Researchers are also exploring its potential as a lead compound for further optimization.

The 2-(2,4-dichlorophenoxy) moiety is another critical feature that has sparked discussions in online forums and scientific communities. Its resemblance to known herbicidal agents has led to speculation about its utility in crop protection. Meanwhile, the 1-3-(5-methyl-1H-1,3-benzodiazol-2-yl) segment is often associated with fluorescence properties, making it a candidate for imaging applications in biomedical research.

In terms of chemical stability, the compound exhibits moderate resistance to hydrolysis, which is a common query among chemists. Its solubility in organic solvents and melting point are also frequently searched parameters, as they are crucial for practical applications. The combination of these properties makes 2-(2,4-dichlorophenoxy)-1-3-(5-methyl-1H-1,3-benzodiazol-2-yl)azetidin-1-ylethan-1-one a versatile molecule with broad potential.

Recent advancements in computational chemistry have enabled researchers to predict the compound's molecular interactions with greater accuracy. This has led to a surge in searches related to its docking studies and QSAR models. The integration of AI-driven drug discovery tools has further accelerated interest in this molecule, as it aligns with the industry's shift toward data-driven research.

Another hot topic is the compound's potential role in green chemistry. With increasing emphasis on reducing chemical waste, researchers are exploring its synthetic routes to minimize environmental footprint. The benzodiazolyl group, in particular, is being studied for its catalytic applications, which could revolutionize industrial processes.

In conclusion, 2-(2,4-dichlorophenoxy)-1-3-(5-methyl-1H-1,3-benzodiazol-2-yl)azetidin-1-ylethan-1-one (CAS No. 1396794-39-0) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural attributes and diverse applications make it a subject of ongoing research and innovation. As the scientific community continues to uncover its properties, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and biology.